Cas no 62328-18-1 (4-Pyrimidinecarboxylic acid, 5-acetyl-1,2-dihydro-2-oxo-, ethyl ester)

• Product Name: 4-Pyrimidinecarboxylic acid, 5-acetyl-1,2-dihydro-2-oxo-, ethyl ester
• CAS No: 62328-18-1
• MF: C₉H₁₀N₂O₄
• MW: 210.186702251434
• CID: 449164
• PubChem ID: 12312055
• Update Time: 2025-04-19

4-Pyrimidinecarboxylic acid, 5-acetyl-1,2-dihydro-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 5-acetyl-1,2-dihydro-2-oxo-, ethyl ester
• ethyl 5-acetyl-2-oxo-1H-pyrimidine-6-carboxylate
• Ethyl 5-acetyl-2-oxo-2,3-dihydropyrimidine-4-carboxylate
• RJUKZYTUCDALPJ-UHFFFAOYSA-N
• SCHEMBL9630754
• ethyl 5-acetyl-2-hydroxy-4-pyrimidinecarboxylate
• DTXSID70487344
• 62328-18-1

• Inchi： 1S/C9H10N2O4/c1-3-15-8(13)7-6(5(2)12)4-10-9(14)11-7/h4H,3H2,1-2H3,(H,10,11,14)
• InChI Key： RJUKZYTUCDALPJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C=NC(N1)=O)C(C)=O)=O

Computed Properties

• Exact Mass: 210.0641
• Monoisotopic Mass: 210.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 84.8Ų

Experimental Properties

• PSA: 84.83